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In the intricate field of petrogenetic modeling, the accurate determination of pressure (P) and

temperature (T) conditions of rock formation is paramount. Amphiboles, a diverse group of

inosilicate minerals, are frequently employed as geothermobarometers to unravel the history of

metamorphic and igneous rocks. Among them, cummingtonite, a magnesium-iron silicate

hydroxide, serves as a critical indicator in specific geological settings. This guide provides a

comprehensive assessment of the reliability of cummingtonite in petrogenetic modeling,

comparing it with alternative minerals and presenting supporting experimental data for

researchers, scientists, and drug development professionals venturing into geomaterial

analysis.

Cummingtonite as a Petrogenetic Indicator
Cummingtonite is a monoclinic amphibole that forms a solid solution series between

magnesio-cummingtonite and the iron-rich end-member, grunerite.[1] Its occurrence is

typically associated with metamorphosed magnesium-rich rocks, amphibolites, and some felsic

volcanic rocks.[2] The stability and composition of cummingtonite are sensitive to changes in

temperature, pressure, and fluid composition, making it a valuable tool in petrogenetic studies.

[3][4]

The reliability of cummingtonite as a petrogenetic indicator is rooted in its well-defined stability

field and its common coexistence with other pressure- and temperature-sensitive minerals.

Experimental studies have constrained its stability limits, providing a foundation for its use in

geothermobarometry.[1][3]
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Limitations and Considerations
Despite its utility, the application of cummingtonite in petrogenetic modeling is not without its

challenges. The nucleation of cummingtonite can be kinetically hindered, particularly in

calcium-free systems, which can affect the interpretation of experimental results and natural

assemblages.[5][6] Furthermore, the composition of cummingtonite, especially its Ca and Al

content, can influence its stability and partitioning of elements with coexisting phases,

introducing uncertainty into P-T estimates.[3]

Comparative Analysis with Alternative Minerals
The reliability of cummingtonite is best understood through comparison with other minerals

commonly used in petrogenetic modeling for similar rock compositions. The primary

alternatives include its orthorhombic polymorph, anthophyllite, and other calcic and sodic

amphiboles.

Cummingtonite vs. Anthophyllite
Cummingtonite and anthophyllite are chemically similar but differ in their crystal structure.

Magnesian anthophyllite is generally considered the lower-temperature form compared to

magnesio-cummingtonite at metamorphic temperatures between 600-700 °C.[3][7] The

transition between these two phases, known as the ortho-clino phase loop, is sensitive to both

temperature and the iron-to-magnesium ratio, offering a potential geothermometer.[3] However,

the precise location of the phase boundary can be influenced by minor components, requiring

careful chemical analysis.

Cummingtonite vs. Calcic Amphiboles (Actinolite and
Hornblende)
Cummingtonite often coexists with calcic amphiboles like actinolite and hornblende. A notable

miscibility gap exists between cummingtonite and actinolite, with the width of this gap being

temperature-dependent.[5][6][8] This solvus relationship can be exploited as a

geothermometer, with the compositions of the coexisting amphiboles providing an estimate of

the equilibration temperature.[5][6] However, the presence of sodium and aluminum, which are

more readily incorporated into hornblende, can complicate these simple binary models.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://msaweb.org/AmMin/AM60/AM60_375.pdf
https://pubs.geoscienceworld.org/msa/ammin/article/60/5-6_Part_1/375/542990/An-experimental-study-of-actinolite-cummingtonite
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.rruff.net/doclib/am/vol80/AM80_649.pdf
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.rruff.net/doclib/am/vol80/AM80_649.pdf
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/80/7-8/649/43027/Thermodynanics-and-petrology-of-cummingtonite
https://www.rruff.net/doclib/am/vol80/AM80_649.pdf
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://msaweb.org/AmMin/AM60/AM60_375.pdf
https://pubs.geoscienceworld.org/msa/ammin/article/60/5-6_Part_1/375/542990/An-experimental-study-of-actinolite-cummingtonite
https://pubs.geoscienceworld.org/msa/ammin/article/71/11-12/1354/104905/Experimental-study-of-cummingtonite-and-Ca-Na
https://msaweb.org/AmMin/AM60/AM60_375.pdf
https://pubs.geoscienceworld.org/msa/ammin/article/60/5-6_Part_1/375/542990/An-experimental-study-of-actinolite-cummingtonite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize key quantitative data for cummingtonite and its alternatives,

derived from experimental studies. This data provides a basis for comparing their applicability

in petrogenetic modeling.

Mineral General Formula Crystal System
Key Petrogenetic
Application

Cummingtonite (Mg,Fe)₇Si₈O₂₂(OH)₂ Monoclinic

Geothermometry and

geobarometry in

metamorphosed mafic

and ultramafic rocks.

[1][3]

Anthophyllite (Mg,Fe)₇Si₈O₂₂(OH)₂ Orthorhombic

Geothermometry in

conjunction with

cummingtonite;

indicator of lower

temperatures in Mg-

rich rocks.[3][7]

Actinolite
Ca₂(Mg,Fe)₅Si₈O₂₂(O

H)₂
Monoclinic

Geothermometry

when coexisting with

cummingtonite due to

a temperature-

dependent miscibility

gap.[5][6]

Orthopyroxene (Mg,Fe)₂Si₂O₆ Orthorhombic

Geothermometry and

geobarometry, often in

higher-grade

metamorphic rocks; its

equilibrium with

cummingtonite is P-T

sensitive.[3]
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Mineral
Assemblage

P-T Range of
Stability/Applicatio
n

Key Experimental
Finding

Reference

Cummingtonite +

Quartz + H₂O

400-800 °C, <1 - 15

kbar

Stability is highly

dependent on Mg/Fe

ratio and water

activity.[1][3]

Evans & Ghiorso

(1995)

Cummingtonite +

Actinolite
~500-600 °C at 2 kbar

A solvus exists

between

cummingtonite and

actinolite, which is

asymmetric and

temperature-

dependent.[5][6]

Cameron (1975)

Cummingtonite +

Anthophyllite
~600-700 °C

Magnesio-

cummingtonite is

generally the higher-

temperature phase

compared to

magnesian

anthophyllite.[3][7]

Evans & Ghiorso

(1995)

Cummingtonite +

Olivine + Quartz
< 10 kbar, < 740 °C

This assemblage is

restricted to lower

pressures.[3][7]

Evans & Ghiorso

(1995)

Cummingtonite +

Orthopyroxene +

Quartz

Generally higher T

and P than the olivine-

bearing assemblage.

Signifies higher

metamorphic grades.

[3][7]

Evans & Ghiorso

(1995)

Experimental Protocols
The quantitative data presented above are derived from hydrothermal and piston-cylinder

experiments. A generalized experimental protocol for determining the phase relations of

amphiboles is as follows:
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Starting Materials: Synthetic mineral gels or natural mineral powders of known composition

are used as starting materials.

Encapsulation: The starting material is sealed in a noble metal capsule (e.g., gold or

platinum) with a controlled amount of water to ensure water saturation.

Experimental Apparatus: The capsule is placed in a pressure vessel, such as a hydrothermal

cold-seal pressure vessel for lower pressures or a piston-cylinder apparatus for higher

pressures.

P-T Conditions: The vessel is heated to the desired temperature and pressurized to the

target pressure for a specific duration (days to months) to allow the charge to equilibrate.

Oxygen fugacity is often controlled using solid-state buffers (e.g., FMQ - fayalite-magnetite-

quartz).

Quenching: At the end of the experiment, the vessel is rapidly cooled (quenched) to preserve

the high-temperature mineral assemblage.

Analysis: The experimental products are identified and their compositions are determined

using techniques such as X-ray diffraction (XRD) and electron probe microanalysis (EPMA).

Visualization of Petrogenetic Relationships
To better illustrate the concepts discussed, the following diagrams, generated using the DOT

language, depict key relationships in petrogenetic modeling involving cummingtonite.
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Caption: Workflow for petrogenetic modeling using cummingtonite-bearing assemblages.
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Schematic P-T Diagram
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Caption: Simplified phase relations of cummingtonite with related minerals.

Conclusion
Cummingtonite is a reliable and valuable indicator for constraining the pressure and

temperature conditions of formation for a range of metamorphic and igneous rocks. Its reliability

is enhanced when its composition and textural relationships with coexisting minerals, such as

anthophyllite, actinolite, and orthopyroxene, are carefully considered. Experimental data

provides a robust framework for the application of cummingtonite in geothermobarometry.

However, researchers must be mindful of the potential kinetic limitations and the influence of

minor chemical components. By integrating detailed petrographic analysis, precise mineral

chemical data, and a thorough understanding of the experimental constraints, the reliability of

petrogenetic models utilizing cummingtonite can be significantly improved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Cummingtonite - Wikipedia [en.wikipedia.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1174272?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-body
https://www.benchchem.com/product/b1174272?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/260163897_THE_OCCURRENCE_AND_THERMAL_DISEQUILIBRIUM_OF_CUMMINGTONITE_IN_PLUTONIC_ROCKS_OF_NAHUELBUTA_MOUNTAINS
https://en.wikipedia.org/wiki/Cummingtonite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. rruff.net [rruff.net]

4. researchgate.net [researchgate.net]

5. msaweb.org [msaweb.org]

6. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

8. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

To cite this document: BenchChem. [Assessing the Reliability of Cummingtonite in
Petrogenetic Modeling: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1174272#assessing-the-reliability-of-
cummingtonite-in-petrogenetic-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.rruff.net/doclib/am/vol80/AM80_649.pdf
https://www.researchgate.net/publication/279902676_Thermodynamics_and_petrology_of_cummingtonite
https://msaweb.org/AmMin/AM60/AM60_375.pdf
https://pubs.geoscienceworld.org/msa/ammin/article/60/5-6_Part_1/375/542990/An-experimental-study-of-actinolite-cummingtonite
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/80/7-8/649/43027/Thermodynanics-and-petrology-of-cummingtonite
https://pubs.geoscienceworld.org/msa/ammin/article/71/11-12/1354/104905/Experimental-study-of-cummingtonite-and-Ca-Na
https://www.benchchem.com/product/b1174272#assessing-the-reliability-of-cummingtonite-in-petrogenetic-modeling
https://www.benchchem.com/product/b1174272#assessing-the-reliability-of-cummingtonite-in-petrogenetic-modeling
https://www.benchchem.com/product/b1174272#assessing-the-reliability-of-cummingtonite-in-petrogenetic-modeling
https://www.benchchem.com/product/b1174272#assessing-the-reliability-of-cummingtonite-in-petrogenetic-modeling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174272?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

